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Compound of Interest

Compound Name: 2-Bromobenzyl bromide

Cat. No.: B1265691 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for 2-Bromobenzyl
Bromide

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 2-Bromobenzyl bromide. Adherence to these

protocols is essential for ensuring a safe laboratory environment and preventing hazardous

incidents.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromobenzyl bromide is a corrosive solid that can cause severe skin burns and eye

damage.[1][2][3] It is also classified as toxic if inhaled.[3] Therefore, stringent adherence to

personal protective equipment (PPE) guidelines is mandatory.

Minimum Required PPE:
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PPE Category Specification

Eye Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[1] A

full face shield is also recommended.[2]

Hand Protection

Chemical-impermeable gloves, such as PVC.[2]

For prolonged or frequent contact, a glove with

a higher protection class (breakthrough time

>240 minutes) is advised.[2] Always wear

gloves on clean hands and wash hands

thoroughly after use.[2]

Body Protection

Fire/flame resistant and impervious clothing.[1]

An apron, such as a PVC apron, and overalls

should be worn.[2]

Respiratory Protection

A NIOSH-approved respirator (e.g., N95 dust

mask) is necessary if working with fine powders

or in poorly ventilated areas.[4] If exposure limits

are exceeded or irritation is experienced, a full-

face respirator with appropriate cartridges

should be used.[1]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work with 2-Bromobenzyl bromide must be conducted in a well-ventilated laboratory hood

to minimize inhalation exposure.[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][5]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn.
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Dispensing: Handle in a well-ventilated area.[1] Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition.[1]

During Use: Avoid all personal contact, including inhalation.[2] Do not breathe dust, fumes,

gas, mist, vapors, or spray.[1][3]

After Handling: Wash hands and any exposed skin thoroughly after handling.[1][3]

Contaminated clothing should be removed and washed before reuse.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

It is recommended to keep the container refrigerated in a designated corrosives area.[3][5][6]

Store away from incompatible materials such as bases, strong oxidizing agents, alcohols,

amines, and metals.[3][5]

Emergency Procedures
In Case of Exposure:
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Exposure Route First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][3] If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration.[3] Get emergency medical

help immediately.[1]

Skin Contact

Immediately flush the body and clothes with

large amounts of water, using a safety shower if

available.[2] Quickly remove all contaminated

clothing, including footwear.[2] Wash the

affected area with soap and plenty of water.[3]

Immediate medical attention is required.[3][5]

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes.[2][3] Ensure complete irrigation by

occasionally lifting the upper and lower eyelids.

[2] Remove contact lenses if present and easy

to do.[1] Immediate medical attention is

required.[3]

Ingestion

Rinse the mouth with water.[1] Do NOT induce

vomiting.[1][3] Call a physician or poison control

center immediately.[3]

Spill Response:

Evacuate: Clear the area of all personnel and move upwind.[2]

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[1]

Containment: Use dry cleanup procedures and avoid generating dust.[2] Sweep up and

shovel the material into a suitable, labeled container for disposal.[3][5]

Decontamination: Clean the spill area thoroughly.
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For major spills, alert emergency responders and inform them of the location and nature of the

hazard.[2]

Immediate Actions Spill Containment (with full PPE) Post-Cleanup

Evacuate Area & Move Upwind

Alert Emergency Responders

Major Spill

Remove Ignition Sources Contain Spill with Inert Material Clean Up with Dry Methods (Avoid Dust) Collect in Labeled, Sealed Container Decontaminate Spill Area Dispose as Hazardous Waste Report Incident

Click to download full resolution via product page

Caption: Workflow for Safely Handling a 2-Bromobenzyl Bromide Spill.

Disposal Plan
2-Bromobenzyl bromide and its container must be disposed of as hazardous waste.[2]

Waste Characterization: The waste should be classified as halogenated organic waste.[4] In

the US, it may fall under EPA hazardous waste number D002 (corrosivity).[2]

Containerization: Ensure the waste is in a clearly labeled, sealed, and non-reactive

container.[4] The label must include the full chemical name. Do not mix with other waste

streams.[4]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials.[4]

Disposal: All waste must be handled in accordance with local, state, and federal regulations.

[2] Arrange for pickup and disposal through a licensed hazardous waste disposal company.

[4] Contact your institution's Environmental Health and Safety (EHS) department for specific

procedures.[4]
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Physical and Chemical Properties
Property Value

Appearance
White to off-white or light yellow solid/powder.[1]

[3]

Molecular Formula C₇H₆Br₂

Molecular Weight 249.93 g/mol [4]

Melting Point 29 - 32 °C (84.2 - 89.6 °F)[3][7]

Boiling Point 129 °C (264.2 °F) @ 19 mmHg[3][7]

Flash Point > 110 °C (> 230 °F)[3]

This comprehensive guide is intended to provide essential information for the safe handling of

2-Bromobenzyl bromide. Always consult your institution's specific safety protocols and the

most recent Safety Data Sheet (SDS) before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265691#personal-protective-equipment-for-
handling-2-bromobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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